Cas no 2172253-38-0 (4-4-(aminomethyl)-5-propyl-1H-1,2,3-triazol-1-yl-3-methylbutan-1-ol)

• Product Name: 4-4-(aminomethyl)-5-propyl-1H-1,2,3-triazol-1-yl-3-methylbutan-1-ol
• CAS No: 2172253-38-0
• MF: C₁₁H₂₂N₄O
• MW: 226.318582057953
• CID: 5998797
• PubChem ID: 165735141
• Update Time: 2025-07-09

4-4-(aminomethyl)-5-propyl-1H-1,2,3-triazol-1-yl-3-methylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-4-(aminomethyl)-5-propyl-1H-1,2,3-triazol-1-yl-3-methylbutan-1-ol
• 2172253-38-0
• 4-[4-(aminomethyl)-5-propyl-1H-1,2,3-triazol-1-yl]-3-methylbutan-1-ol
• EN300-1595637

• Inchi： 1S/C11H22N4O/c1-3-4-11-10(7-12)13-14-15(11)8-9(2)5-6-16/h9,16H,3-8,12H2,1-2H3
• InChI Key： CASFUZMPVGXIFQ-UHFFFAOYSA-N
• SMILES： OCCC(C)CN1C(=C(CN)N=N1)CCC

Computed Properties

• Exact Mass: 226.17936134g/mol
• Monoisotopic Mass: 226.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 77Ų

Additional information on 4-4-(aminomethyl)-5-propyl-1H-1,2,3-triazol-1-yl-3-methylbutan-1-ol

Compound CAS No. 2172253-38-0: 4-(4-(Aminomethyl)-5-propyl-1H-1,2,3-triazol-1-yl)-3-methylbutan-1-ol

The compound with CAS No. 2172253-38-0, named 4-(4-(Aminomethyl)-5-propyl-1H-1,2,3-triazol-1-yl)-3-methylbutan-1-ol, is a complex organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the class of triazoles, which are widely studied for their versatility in organic synthesis and their role in drug discovery.

The triazole ring in this compound is a key structural feature that contributes to its stability and reactivity. Triazoles are five-membered heterocycles containing three nitrogen atoms, making them highly functionalizable and capable of participating in a wide range of chemical reactions. The presence of the aminomethyl group further enhances the compound's ability to act as a nucleophile or a coordinating agent in various chemical transformations.

Recent studies have focused on the synthesis and characterization of this compound, particularly its stereochemistry and reactivity under different conditions. Researchers have explored its potential as a building block in medicinal chemistry, where its ability to form stable bonds with other molecules makes it an attractive candidate for drug design. The propyl group attached to the triazole ring adds flexibility to the molecule, potentially improving its bioavailability when used in pharmaceutical applications.

In addition to its medicinal applications, this compound has shown promise in materials science. Its ability to form coordination complexes with metal ions has led to investigations into its use as a ligand in catalysis and as a component in advanced materials such as polymers and ceramics. The methylbutan-1-ol moiety provides hydrophobicity, which can be advantageous in certain industrial processes requiring non-polar interactions.

From an environmental standpoint, the compound's degradation pathways have been studied to assess its impact on ecosystems. Research indicates that under specific conditions, the molecule undergoes hydrolysis and oxidation reactions, leading to the formation of less complex compounds that are more readily biodegradable. This information is crucial for ensuring sustainable practices in the synthesis and disposal of such compounds.

The synthesis of 4-(4-(Aminomethyl)-5-propyl-1H-1,2,3-triazol-1-yl)-3-methylbutan-1-ol typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Common methods include nucleophilic substitution and coupling reactions, often facilitated by transition metal catalysts such as palladium or copper complexes. These methods highlight the importance of understanding reaction mechanisms at a molecular level to optimize synthetic routes.

Looking ahead, ongoing research aims to explore the compound's potential in bioconjugation chemistry. Its ability to form covalent bonds with biomolecules such as proteins and DNA opens up possibilities for applications in diagnostics and targeted drug delivery systems. The integration of this compound into nanotechnology-based platforms could further enhance its utility in fields ranging from biotechnology to electronics.

In conclusion, CAS No. 2172253-38-0, or 4-(4-(Aminomethyl)-5-propyl-1H-1,2,3-triazol-1-yli)-3-methylbutan